Cas no 42444-14-4 (3'-Fluoro-4'-methylacetophenone)

3'-Fluoro-4'-methylacetophenone structure
42444-14-4 structure
Product Name:3'-Fluoro-4'-methylacetophenone
CAS No:42444-14-4
MF:C9H9FO
MW:152.165566205978
MDL:MFCD01631411
CID:89511
PubChem ID:2774569
Update Time:2025-04-18

3'-Fluoro-4'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

    • 3'-Fluoro-4'-methylacetophenone
    • 3-Fluoro-4-methylacetophenone
    • 1-(3-fluoro-4-methylphenyl)ethanone
    • 3′-Fluoro-4′-methylacetophenone
    • CS-0093746
    • FT-0647717
    • XAMNMGLEJNLUIH-UHFFFAOYSA-N
    • Z513735432
    • SY101084
    • 1-(3-fluoro-4-methylphenyl)ethan-1-one
    • SCHEMBL1926473
    • 3 inverted exclamation mark -Fluoro-4 inverted exclamation mark -methylacetophenone
    • F87339
    • A872885
    • FS-1094
    • AKOS009157680
    • 42444-14-4
    • MFCD01631411
    • EN300-99634
    • 3'-Fluoro-4'-methylacetophenone, AldrichCPR
    • DTXSID40379101
    • 3 inverted exclamation marka-Fluoro-4 inverted exclamation marka-methylacetophenone
    • 3'-fluoro-4'-methylacetophenone;1-(3-fluoro-4-methylphenyl)ethan-1-one;
    • 1-(3-Fluoro-4-methyl-phenyl)ethanone
    • 670-266-6
    • FF82242
    • MDL： MFCD01631411
    • Inchi： 1S/C9H9FO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5H,1-2H3
    • InChI Key： XAMNMGLEJNLUIH-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(C)=O)C=CC=1C

Computed Properties

  • Exact Mass: 152.06400
  • Monoisotopic Mass: 152.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: crystal
  • Density: 1.075
  • Melting Point: 31-34°C
  • Boiling Point: 217.5°C at 760 mmHg
  • Flash Point: 83.4°C
  • Refractive Index: 1.492
  • PSA: 17.07000
  • LogP: 2.33670
  • Solubility: Not determined

3'-Fluoro-4'-methylacetophenone Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

3'-Fluoro-4'-methylacetophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3'-Fluoro-4'-methylacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
005782-1g
3-Fluoro-4-methylacetophenone
 42444-14-4 97%
1g
 ￡15.00 2022-03-01
Fluorochem
005782-5g
3-Fluoro-4-methylacetophenone
 42444-14-4 97%
5g
 ￡72.00 2022-03-01
Fluorochem
005782-25g
3-Fluoro-4-methylacetophenone
 42444-14-4 97%
25g
 ￡288.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
001482-5g
3'-Fluoro-4'-methylacetophenone
 42444-14-4
5g
 1591.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
001482-1g
3'-Fluoro-4'-methylacetophenone
 42444-14-4
1g
 486.0CNY 2021-07-07
Alichem
A010003533-250mg
3'-Fluoro-4'-methylacetophenone
 42444-14-4 97%
250mg
 $504.00 2023-09-01
Alichem
A010003533-500mg
3'-Fluoro-4'-methylacetophenone
 42444-14-4 97%
500mg
 $790.55 2023-09-01
Alichem
A010003533-1g
3'-Fluoro-4'-methylacetophenone
 42444-14-4 97%
1g
 $1534.70 2023-09-01
TRC
F401433-10mg
3'-Fluoro-4'-methylacetophenone
 42444-14-4
10mg
 $ 50.00 2022-06-02
TRC
F401433-50mg
3'-Fluoro-4'-methylacetophenone
 42444-14-4
50mg
 $ 65.00 2022-06-02

3'-Fluoro-4'-methylacetophenone Production Method

3'-Fluoro-4'-methylacetophenone Related Literature

Related Categories

42444-14-4 (3'-Fluoro-4'-methylacetophenone) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.